Cas no 900138-62-7 (2,5-Pyridinediamine, 1-oxide)

• Product Name: 2,5-Pyridinediamine, 1-oxide
• CAS No: 900138-62-7
• MF: C₅H₇N₃O
• MW: 125.128580331802
• CID: 2811870
• Update Time: 2023-08-07

2,5-Pyridinediamine, 1-oxide Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-iminopyridin-1(2H)-ol
• 2,5-Pyridinediamine, 1-oxide

• Inchi： 1S/C5H7N3O/c6-4-1-2-5(7)8(9)3-4/h1-3,7,9H,6H2
• InChI Key： UXEUBNWRGUYMGC-UHFFFAOYSA-N
• SMILES： ON1C(C=CC(=C1)N)=N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 194
• XLogP3: -1
• Topological Polar Surface Area: 73.3